![molecular formula C15H9F3N4OS B2967563 1-methyl-5-(5-phenyl-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole CAS No. 400082-47-5](/img/structure/B2967563.png)
1-methyl-5-(5-phenyl-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-5-(5-phenyl-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole is a useful research compound. Its molecular formula is C15H9F3N4OS and its molecular weight is 350.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Potential
1,3,4-oxadiazole and pyrazole novel derivatives, including compounds similar to 1-methyl-5-(5-phenyl-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole, have shown promising results in computational and pharmacological evaluations. These compounds have been investigated for their potential in tumor inhibition, antioxidative, analgesic, and anti-inflammatory actions. For example, certain derivatives demonstrated binding to targets such as epidermal growth factor receptor (EGFR), tubulin, and cyclooxygenase-2 (COX-2), exhibiting moderate inhibitory effects and potential as antioxidants (Faheem, 2018).
Antibacterial Activity
Some derivatives of 1,3,4-oxadiazoles, including those related to the specified compound, have been synthesized and evaluated for their antibacterial activity. These compounds have been effective against various bacteria, such as Bacillus subtilis and Staphylococcus aureus, with significant activity levels in certain derivatives (Rai et al., 2009).
Antimicrobial and Antioxidant Properties
Research focusing on the discovery and development of pyrazole derivatives as a series of novel 1,3,4-oxadiazoles has revealed that some compounds possess strong antimicrobial and antioxidant activities. These findings suggest the potential use of these derivatives in new drug discovery and medicinal research (Chennapragada & Palagummi, 2018).
Insecticidal Activity
A series of anthranilic diamides analogs containing 1,3,4-oxadiazole rings, related to the specified compound, have been synthesized and characterized. Some of these compounds exhibited good insecticidal activities against certain pests, highlighting their potential use in agricultural applications (Qi et al., 2014).
Anticancer Potential
A novel combinatorial library of S-substituted-1,3,4-oxadiazole bearing N-methyl-4-(trifluoromethyl)phenyl pyrazole moiety, related to the specified compound, has been synthesized and tested for in-vitro cytotoxic activity. Certain compounds from this library showed promising anticancer activity, suggesting their potential as anticancer agents (Puthiyapurayil et al., 2012).
Synthesis and Characterization
Research into the synthesis and characterization of derivatives of 1,3,4-oxadiazoles and related compounds has been conducted. This includes the study of different reaction mechanisms and structural analysis, contributing to a deeper understanding of the chemistry of these compounds (Patil et al., 2014).
Mechanism of Action
Target of action
Compounds with similar structures have been found to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The exact target would depend on the specific compound and its intended use.
Mode of action
The mode of action would depend on the specific target. For example, if the target is a protein, the compound might bind to the protein and alter its function. The presence of a trifluoromethyl group could potentially enhance the potency of the compound by lowering the pK a of the cyclic carbamate by a key hydrogen bonding interaction with the protein .
Properties
IUPAC Name |
2-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F3N4OS/c1-22-14-9(11(21-22)15(16,17)18)7-10(24-14)13-20-19-12(23-13)8-5-3-2-4-6-8/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBERJAXTQMFJBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(S2)C3=NN=C(O3)C4=CC=CC=C4)C(=N1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.